Cas no 61197-03-3 (1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-)
61197-03-3 structure
Product Name:1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
CAS No:61197-03-3
MF:C16H22O3
MW:262.344085216522
CID:488839
PubChem ID:71398370
Update Time:2025-04-19
1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
- 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethylpropan-1-one
- DTXSID80819798
- 61197-03-3
-
- Inchi: 1S/C16H22O3/c1-5-16(18-10-11-19-16)13-8-6-12(7-9-13)14(17)15(2,3)4/h6-9H,5,10-11H2,1-4H3
- InChI Key: UDZGUTSCYNZQFM-UHFFFAOYSA-N
- SMILES: O1CCOC1(CC)C1C=CC(=CC=1)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 262.15696
- Monoisotopic Mass: 262.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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